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Introduction

5-Amino-2-methylpentanenitrile is an organic compound with the chemical formula
C6H12N2.[1] It belongs to the class of aminonitriles, which are characterized by the presence
of both an amine (-NH2) and a nitrile (-C=N) functional group. This bifunctionality, in theory,
makes it a potentially versatile building block in organic synthesis, particularly for the
preparation of heterocyclic compounds and other nitrogen-containing molecules of interest in
medicinal chemistry. However, a comprehensive review of the currently available scientific
literature reveals a significant scarcity of detailed information regarding its synthesis,
characterization, and application, particularly in the realm of drug development. This technical
whitepaper summarizes the existing data and highlights the current knowledge gaps for this
particular molecule.

Physicochemical Properties

Basic physicochemical properties of 5-Amino-2-methylpentanenitrile have been computed
and are available in public databases. These properties are essential for understanding its
potential behavior in chemical reactions and biological systems.
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Property Value Reference
Molecular Formula C6H12N2 [1]
Molecular Weight 112.17 g/mol [1]
IUPAC Name 5-amino-2-methylpentanenitrile  [1]
CAS Number 10483-15-5 [1]
XLogP3 0.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 3 [1]
Exact Mass 112.100048391 Da [1]
Topological Polar Surface Area  49.8 A2 [1]

Synthesis and Experimental Protocols

A thorough search of scientific databases and patent literature did not yield any specific,
detailed experimental protocols for the synthesis of 5-Amino-2-methylpentanenitrile. While
general methods for the synthesis of aminonitriles exist, such as the Strecker synthesis or the
addition of cyanide to unsaturated amines, no literature has been found that applies these
methods specifically to produce 5-Amino-2-methylpentanenitrile with reported yields,
purification methods, or detailed characterization data.

Spectroscopic Data

Public databases indicate the existence of Gas Chromatography-Mass Spectrometry (GC-MS)
and Infrared (IR) spectroscopy data for 5-Amino-2-methylpentanenitrile.[1] However, the
detailed spectra with peak assignments and interpretation are not readily available in the
reviewed literature. This lack of detailed spectroscopic information presents a significant
challenge for researchers who may wish to synthesize or identify this compound.
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Applications in Drug Development

There is currently no direct evidence in the published scientific literature or patents to suggest
that 5-Amino-2-methylpentanenitrile is actively being used as an intermediate or a key
building block in any drug development programs. While the broader class of aminonitriles and
related heterocyclic structures are of interest in medicinal chemistry, the specific utility of this
compound remains undocumented.

Signaling Pathways and Biological Activity

No studies were found that investigate the biological activity of 5-Amino-2-
methylpentanenitrile or its interaction with any known signaling pathways. Therefore, its
pharmacological profile is entirely unknown.

Logical Relationship of Available Information

The following diagram illustrates the limited and disconnected nature of the currently available
information for 5-Amino-2-methylpentanenitrile.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://www.benchchem.com/product/b088779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Basic Physicochemical
Properties (Computed)

Mention of GC-MS and IR Data
(No detailed spectra available)

Synthesis Protocols

5-Amino-2-methylpentanenitrile

Quantitative Data
(Yields, Purity, etc.)
(Not Found)

Drug Development Applications
(Not Found)

Biological Activity &

Signaling Pathways
(Not Found)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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